Cas no 1188264-10-9 (3-(4-METHYLPHENYL)PYRROLIDINE OXALATE)

• Product Name: 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE
• CAS No: 1188264-10-9
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD04117736
• CID: 3061219
• PubChem ID: 17749750
• Update Time: 2025-05-21

3-(4-METHYLPHENYL)PYRROLIDINE OXALATE Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE
• AR1403
• 1188264-10-9
• MFCD04117736
• 3-(p-Tolyl)pyrrolidine oxalate
• CS-0172133
• AKOS027334853
• AS-45112
• SCHEMBL3543927
• 3-(P-tolyl)pyrrolidineoxalate
• KRSCPUWJERNHSE-UHFFFAOYSA-N
• 3-(4-methylphenyl)pyrrolidine;oxalic acid

• MDL： MFCD04117736
• Inchi： 1S/C11H15N.C2H2O4/c1-9-2-4-10(5-3-9)11-6-7-12-8-11;3-1(4)2(5)6/h2-5,11-12H,6-8H2,1H3;(H,3,4)(H,5,6)
• InChI Key： KRSCPUWJERNHSE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1CCC(C2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 251.11575802Da
• Monoisotopic Mass: 251.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-(4-METHYLPHENYL)PYRROLIDINE OXALATE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE

3-(4-METHYLPHENYL)PYRROLIDINE OXALATE: A Comprehensive Overview

The compound with CAS No. 1188264-10-9, commonly referred to as 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and its oxalate salt form makes it particularly interesting for various applications. In this article, we will delve into the structural properties, synthesis methods, and potential applications of 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE, while also exploring the latest research findings that highlight its significance in modern science.

3-(4-METHYLPHENYL)PYRROLIDINE OXALATE is structurally characterized by a pyrrolidine ring substituted at the 3-position with a 4-methylphenyl group. The oxalate anion, which serves as the counterion, contributes to the compound's stability and solubility properties. Recent studies have shown that this substitution pattern enhances the molecule's ability to interact with biological systems, making it a promising candidate for drug development. Researchers have explored its potential as a building block for more complex molecules, leveraging its unique structural features to design bioactive compounds.

The synthesis of 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. One notable approach reported in recent literature involves the use of palladium-catalyzed coupling reactions to construct the pyrrolidine ring with high precision. This method not only ensures high yields but also allows for fine-tuning of the substituents on the aromatic ring, enabling the creation of diverse analogs for pharmacological testing.

One of the most exciting developments involving 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE is its application in drug discovery. Studies have demonstrated that this compound exhibits modulatory effects on key biological targets, such as ion channels and enzymes, which are implicated in various diseases. For instance, research published in 2023 highlighted its potential as an antagonist of certain G-protein coupled receptors (GPCRs), suggesting its role in treating conditions like hypertension and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE has also found utility in materials science. Its ability to form stable crystalline structures makes it a valuable component in the development of novel materials with tailored physical properties. Recent advancements in crystal engineering have utilized this compound to create hybrid materials that exhibit enhanced mechanical strength and thermal stability.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE to assess its eco-friendliness. Findings indicate that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its ecological footprint. This characteristic is particularly appealing for industries seeking sustainable chemical solutions.

In conclusion, 3-(4-METHYLPHENYL)PYRROLIDINE OXALATE (CAS No. 1188264-10-9) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations. As research continues to uncover new facets of this molecule's potential, it is poised to make significant contributions to both academic and industrial sectors.